Cas no 1428351-98-7 (2,5-dimethyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzamide)

• Product Name: 2,5-dimethyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzamide
• CAS No: 1428351-98-7
• MF: C₂₀H₂₆N₂OS
• MW: 342.498243808746
• CID: 5833935
• PubChem ID: 71787073
• Update Time: 2025-06-09

2,5-dimethyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]benzamide
• 2,5-dimethyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzamide
• CCG-356063
• 1428351-98-7
• VU0534768-1
• F6184-0830
• AKOS024535884
• 2,5-dimethyl-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzamide

• Inchi： 1S/C20H26N2OS/c1-15-5-6-16(2)18(14-15)20(23)21-9-12-22-10-7-17(8-11-22)19-4-3-13-24-19/h3-6,13-14,17H,7-12H2,1-2H3,(H,21,23)
• InChI Key： QCCVIFAAAHIAHH-UHFFFAOYSA-N
• SMILES： C(NCCN1CCC(C2SC=CC=2)CC1)(=O)C1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 342.17658463g/mol
• Monoisotopic Mass: 342.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.6Ų

Additional information on 2,5-dimethyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzamide

Compound CAS No. 1428351-98-7: 2,5-Dimethyl-N-{2-[4-(Thiophen-2-yl)piperidin-1-yl]ethyl}benzamide

The compound CAS No. 1428351-98-7, also known as 2,5-dimethyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzamide, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure features a benzamide core with methyl substituents at the 2 and 5 positions, a piperidine ring substituted with a thiophene group, and an ethyl chain connecting these components.

The benzamide group in this compound plays a crucial role in its chemical properties. Benzamides are known for their ability to act as inhibitors of certain enzymes, particularly histone deacetylases (HDACs), which are targets in cancer therapy. The presence of methyl groups at the 2 and 5 positions on the benzene ring further modulates the electronic properties of the molecule, potentially enhancing its bioavailability or stability. Recent studies have explored the use of such substituted benzamides in drug delivery systems, where their ability to penetrate cellular membranes efficiently is highly valued.

The piperidine ring in the structure is another key feature. Piperidine derivatives are widely studied for their role as building blocks in drug design due to their flexibility and ability to form hydrogen bonds. The substitution of the piperidine ring with a thiophene group introduces additional electronic and steric effects. Thiophene, being an aromatic heterocycle, contributes to the molecule's stability and can enhance its solubility properties. This combination makes the compound potentially useful in designing bioactive molecules with specific pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity towards certain G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting these receptors.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structure allows for self-assembling properties under certain conditions, making it a candidate for use in nanotechnology applications such as drug delivery nanoparticles or sensors. Researchers have explored its ability to form supramolecular structures through non-covalent interactions like π–π stacking and hydrogen bonding.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzamide core through amide bond formation and subsequent functionalization with the piperidine-thiophene moiety via coupling reactions. The optimization of reaction conditions has been critical in achieving high yields and purity levels necessary for further studies.

Despite its potential applications, there are challenges associated with this compound's development. Issues such as scalability of synthesis and optimization of pharmacokinetic properties need to be addressed before it can be translated into clinical use or commercial products. Ongoing research is focused on improving its bioavailability while maintaining its desired biological activity.

In conclusion, CAS No. 1428351-98-7 represents a versatile molecule with significant potential across multiple disciplines. Its unique structural features make it an attractive candidate for both drug development and advanced materials research. As scientific understanding of its properties continues to grow, it is likely that new applications will emerge, further solidifying its importance in contemporary chemical research.